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Compound of Interest

Compound Name: Glyceryl trinonadecanoate

Cat. No.: B052907 Get Quote

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glyceryl trinonadecanoate is a triacylglycerol containing three nonadecanoic acid chains. It is

frequently utilized in biochemical and analytical assays, often serving as an internal standard

for the quantification of triglycerides in various biological samples due to its synthetic nature

and odd-numbered carbon chains, which are uncommon in most biological systems.[1][2]

Proper preparation of stock solutions is critical for accurate and reproducible experimental

results. This document provides detailed protocols for the preparation of Glyceryl
trinonadecanoate stock solutions for use in both chromatographic and cell-based assays.

Physicochemical Properties
A summary of the key physicochemical properties of Glyceryl trinonadecanoate is provided in

the table below. This information is essential for accurate preparation of stock solutions and for

understanding its behavior in different analytical systems.
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Property Value Reference

Synonyms
Trinonadecanoin,

TG(19:0/19:0/19:0)

Molecular Formula C₆₀H₁₁₆O₆ [3]

Molecular Weight 933.56 g/mol [3]

Physical Form Powder [3][4]

Storage Temperature -20°C [3]

Solubility Soluble in Chloroform

Experimental Protocols
Protocol 1: Preparation of Glyceryl Trinonadecanoate
Stock Solution in Chloroform for Chromatographic
Assays (e.g., GC-MS, HPLC)
This protocol is suitable for preparing a stock solution for use as an internal standard in

chromatographic analyses.

Materials:

Glyceryl trinonadecanoate powder

Chloroform (ACS grade or higher)

Analytical balance

Volumetric flask (e.g., 10 mL)

Glass pipette or syringe

Vortex mixer

Amber glass vial for storage
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Procedure:

Weighing: Accurately weigh the desired amount of Glyceryl trinonadecanoate powder

using an analytical balance. For example, to prepare a 1 mg/mL stock solution, weigh 10 mg

of the powder.

Dissolution: Quantitatively transfer the weighed powder into a 10 mL volumetric flask.

Solvent Addition: Add a small amount of chloroform to the flask to dissolve the powder.

Gently swirl the flask to facilitate dissolution.

Volume Adjustment: Once the powder is completely dissolved, add chloroform to the flask

until the solution reaches the 10 mL mark.

Homogenization: Cap the flask and vortex the solution for 30 seconds to ensure

homogeneity.

Storage: Transfer the stock solution to a clean, amber glass vial. Store the solution at -20°C.

Protocol 2: Preparation of Glyceryl Trinonadecanoate
Stock Solution in a Water-Miscible Organic Solvent for
Cell-Based Assays
This protocol is designed for preparing a concentrated stock solution that can be further diluted

in cell culture media. The choice of solvent (DMSO or ethanol) may depend on the specific

requirements of the cell line and experimental design.

Materials:

Glyceryl trinonadecanoate powder

Dimethyl sulfoxide (DMSO, cell culture grade) or Ethanol (absolute)

Analytical balance

Microcentrifuge tubes or glass vials
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Pipettes

Water bath or sonicator (optional)

Vortex mixer

Procedure:

Weighing: Accurately weigh the desired amount of Glyceryl trinonadecanoate powder. For

example, to prepare a 10 mM stock solution, weigh approximately 9.34 mg for a final volume

of 1 mL.

Solvent Addition: Add the appropriate volume of DMSO or ethanol to the vial containing the

powder.

Dissolution: Vortex the mixture vigorously for 1-2 minutes.

Aiding Solubilization (Optional): If the powder does not fully dissolve, gentle warming in a

water bath (37°C) or brief sonication can be applied. Avoid excessive heating.

Final Dilution: Once the stock solution is prepared, it can be further diluted to the desired

working concentration in the appropriate cell culture medium. It is recommended to add the

stock solution to the medium dropwise while vortexing to prevent precipitation.

Storage: Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw

cycles.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for preparing a Glyceryl
trinonadecanoate stock solution.
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Protocol 1: For Chromatographic Assays Protocol 2: For Cell-Based Assays
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Store at -20°C
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Caption: Workflow for preparing Glyceryl Trinonadecanoate stock solutions.

Conclusion
The protocols outlined in this application note provide a reliable foundation for the preparation

of Glyceryl trinonadecanoate stock solutions for various research applications. Adherence to

these procedures will help ensure the accuracy and reproducibility of experimental data. It is

always recommended to perform a small-scale solubility test before preparing a large volume

of stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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